Cas no 125846-29-9 (Phenol, 2-(bromomethyl)-6-(1,1-dimethylethyl)-, acetate)

• Product Name: Phenol, 2-(bromomethyl)-6-(1,1-dimethylethyl)-, acetate
• CAS No: 125846-29-9
• MF: C₁₃H₁₉BrO₃
• MW: 303.192163705826
• CID: 1218608
• PubChem ID: 71340384
• Update Time: 2025-04-20

Phenol, 2-(bromomethyl)-6-(1,1-dimethylethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(bromomethyl)-6-(1,1-dimethylethyl)-, acetate
• acetic acid,2-(bromomethyl)-6-tert-butylphenol
• Acetic acid--2-(bromomethyl)-6-tert-butylphenol (1/1)
• 125846-29-9
• DTXSID10767591

• Inchi： 1S/C11H15BrO.C2H4O2/c1-11(2,3)9-6-4-5-8(7-12)10(9)13;1-2(3)4/h4-6,13H,7H2,1-3H3;1H3,(H,3,4)
• InChI Key： MQHFSBLHJALFKW-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1O)C(C)(C)C.OC(C)=O

Computed Properties

• Exact Mass: 302.05177
• Monoisotopic Mass: 302.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53